Cas no 66012-98-4 (sodium acetate-18o2)

• Product Name: sodium acetate-18o2
• CAS No: 66012-98-4
• MF: C₂H₃NaO₂
• MW: 86.033313035965
• CID: 962974
• Update Time: 2025-10-29

sodium acetate-18o2 Chemical and Physical Properties

Names and Identifiers

• sodium acetate-18o2
• sodium,acetate
• sodium (18O2)acetate - methane (1:1)

• Inchi： 1S/C2H4O2.Na/c1-2(3)4;/h1H3,(H,3,4);/q;+1/p-1/i3+2,4+2;
• InChI Key： VMHLLURERBWHNL-MZCPDTSISA-M
• SMILES： [Na+].[18O-]C(C)=[18O]

Computed Properties

• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: >300 °C (dec.)(lit.)
• Solubility: Not available

sodium acetate-18o2 Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on sodium acetate-18o2

Introduction to Sodium Acetate-¹⁸O₂ and Its Significance in Modern Chemical Research

Sodium acetate-¹⁸O₂, a specialized isotope-labeled compound with the CAS number 66012-98-4, has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring the stable isotope oxygen-18, serves as a crucial tool for studying metabolic pathways, enzyme kinetics, and the mechanisms of drug metabolism. The incorporation of the isotope into sodium acetate allows researchers to trace the movement of oxygen atoms within biological systems, providing invaluable insights into biochemical processes.

The unique properties of sodium acetate-¹⁸O₂ make it an indispensable reagent in various scientific applications. Its ability to substitute for conventional sodium acetate in metabolic studies enables the investigation of oxygen utilization in cells and tissues. This is particularly relevant in understanding how cells adapt to different oxygen environments, such as hypoxia or hyperoxia, which are conditions often encountered in diseases like cancer and respiratory disorders.

Recent advancements in mass spectrometry techniques have further enhanced the utility of sodium acetate-¹⁸O₂. By employing high-resolution mass spectrometry, researchers can now accurately detect and quantify the labeled compound, even at trace levels. This precision has opened new avenues for studying the role of oxygen in complex biological pathways, including those involved in energy metabolism and signal transduction.

In the realm of drug development, sodium acetate-¹⁸O₂ plays a pivotal role in assessing the metabolic fate of potential therapeutic agents. By tracking the incorporation of oxygen-18 into metabolites, scientists can gain insights into the biotransformation pathways of drugs, helping to identify active ingredients and potential side effects. This information is critical for optimizing drug design and improving patient outcomes.

The application of sodium acetate-¹⁸O₂ extends beyond basic research. In clinical settings, this compound has been used to study oxygen kinetics in patients with various conditions, such as chronic obstructive pulmonary disease (COPD) and asthma. By monitoring oxygen isotopes in exhaled breath or blood samples, clinicians can better understand the severity and progression of these diseases, leading to more personalized treatment strategies.

The synthesis of sodium acetate-¹⁸O₂ involves careful purification and labeling processes to ensure high isotopic purity. Advanced chemical techniques, such as isotopic exchange reactions and catalytic oxidation, are employed to achieve this level of precision. These methods not only enhance the quality of the final product but also contribute to the development of more efficient labeling strategies for other isotopic compounds.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like sodium acetate-¹⁸O₂ is expected to grow. Ongoing research in areas such as systems biology and precision medicine highlights the importance of isotopic labeling in unraveling complex biological mechanisms. The continued refinement of techniques for producing and utilizing these compounds will undoubtedly lead to groundbreaking discoveries in health sciences.

The versatility of sodium acetate-¹⁸O₂ underscores its significance as a research tool across multiple disciplines. Whether used to study metabolic pathways in microorganisms or to investigate drug metabolism in humans, this compound offers a window into the intricate world of biochemical processes. Its applications are not only limited to academic research but also have practical implications for medical diagnostics and therapeutic development.

In conclusion, sodium acetate-¹⁸O₂ with CAS number 66012-98-4 represents a cornerstone in modern chemical research. Its ability to provide detailed insights into oxygen dynamics within biological systems has revolutionized our understanding of health and disease. As scientific methodologies continue to advance, this compound will remain a vital asset for researchers striving to uncover new frontiers in life sciences.